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Compound of Interest

Compound Name: 6-Bromo-5-chloronicotinic acid

Cat. No.: B2787572 Get Quote

An In-Depth Technical Guide to 6-Bromo-5-chloronicotinic Acid: Commercial Availability,

Sourcing, and Qualification for R&D Applications

Executive Summary
This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of 6-Bromo-5-chloronicotinic acid, a key halogenated pyridine

derivative. A critical clarification is addressed upfront: extensive database searches indicate

that the commonly available and referenced isomer is 5-Bromo-6-chloronicotinic acid (CAS No.

29241-62-1). This guide will focus on this commercially available compound, assuming a likely

transposition in the initial query. The document details its chemical identity, physicochemical

properties, and a survey of commercial suppliers. Furthermore, it presents a robust, field-

proven workflow for the procurement, verification, and handling of this reagent to ensure

experimental reproducibility and safety in a research and development setting.

Introduction to 5-Bromo-6-chloronicotinic Acid
Halogenated nicotinic acid derivatives are a class of compounds with significant potential in

medicinal chemistry and materials science.[1] 5-Bromo-6-chloronicotinic acid, a di-halogenated

pyridine carboxylic acid, serves as a versatile building block in organic synthesis. Its distinct

substitution pattern—a bromine atom at the 5-position and a chlorine atom at the 6-position—

offers multiple reactive sites for derivatization, making it a valuable intermediate for

constructing more complex molecular architectures, particularly in the synthesis of biologically

active compounds and pharmaceutical precursors.[2]
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1.1. Chemical Identity

IUPAC Name: 5-bromo-6-chloropyridine-3-carboxylic acid[3][4]

Synonyms: 5-Bromo-6-chloropyridine-3-carboxylic acid, 3-Bromo-2-chloropyridine-5-

carboxylic acid[5][6]

CAS Number: 29241-62-1[3][4][7]

Molecular Formula: C₆H₃BrClNO₂[3][8]

Molecular Weight: 236.45 g/mol [3][4][8]

Chemical Structure:

1.2. Physicochemical Properties

This compound is typically supplied as a white to light yellow or pale brown crystalline powder.

[6][9][10] Key properties gathered from supplier and safety documentation are summarized

below.

Property Value Source(s)

Melting Point 166 - 173 °C [5][6][11]

Appearance
White to cream or pale brown

powder
[9]

pKa 2.85 ± 0.10 (Predicted) [6]

Boiling Point 370.0 ± 42.0 °C (Predicted) [6]

Density 1.917 ± 0.06 g/cm³ (Predicted) [6]

Commercial Availability and Supplier Landscape
5-Bromo-6-chloronicotinic acid is readily available from a variety of chemical suppliers, typically

in research-grade purities (≥96-98%). It is offered in quantities ranging from grams to

kilograms, catering to both academic research and process development needs. The following
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table provides a representative list of suppliers. Note: Availability and catalog numbers are

subject to change and should be verified directly with the supplier.

Supplier Typical Purity
Example Catalog
No.

Notes

Thermo Scientific

Chemicals (Alfa

Aesar)

97% H32384

Product line also

available through

Fisher Scientific.[8][9]

[12]

J&K Scientific 97% 190554

Provides basic safety

and property

information.[3]

TCI America >98.0% B3839

Available through

distributors like Fisher

Scientific.[13]

BLD Pharm N/A BD20019

Lists the product as

an organic building

block.[14]

MedchemExpress N/A HY-W017109

Marketed as a

biochemical reagent

for research use.[15]

Chem-Impex

International
>97% 19554 -

Combi-Blocks >97% QA-4149 -

Procurement and Qualification Workflow for R&D
Sourcing a chemical intermediate is more than just placing an order. For ensuring the integrity

and reproducibility of research, a systematic qualification process is paramount. The following

workflow is a field-proven methodology for sourcing and accepting a new batch of 5-Bromo-6-

chloronicotinic acid into a laboratory environment.

Step 1: Supplier Vetting & Documentation Request
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Action: Identify 2-3 potential suppliers from the list above or through internal databases.

Causality: Comparing suppliers mitigates risks associated with stock shortages and allows

for cost and purity comparison.

Action: Before purchase, request a lot-specific Certificate of Analysis (CoA) and the Safety

Data Sheet (SDS).

Causality: The CoA provides precise purity data (e.g., via titration or chromatography) for the

specific batch you will receive, which is more reliable than a general specification sheet. The

SDS is mandatory for a proper risk assessment.[3][8]

Step 2: Purchase and Receipt

Action: Place an order, ensuring the purchase order references the specific lot number if

possible.

Action: Upon receipt, visually inspect the container for damage and verify that the label

information (Name, CAS No., Lot No.) matches the order and the CoA.

Causality: Mislabeled reagents are a critical safety and experimental risk. This simple check

prevents costly errors.

Step 3: Incoming Quality Control (QC) Verification

Action: Perform an independent analytical verification. For a compound like this, ¹H NMR is

an excellent primary tool to confirm identity. LC-MS can confirm both mass and provide a

purity profile.

Causality: This step provides self-validating trustworthiness in your starting material. It

verifies the supplier's CoA and catches any potential degradation that may have occurred

during shipping or storage. A mismatch between the observed data and the expected

structure is a red flag.

Step 4: Laboratory Integration and Management
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Action: If the material passes QC, formally log it into the lab's chemical inventory system with

the lot number, date of receipt, and assigned storage location.

Action: Store the compound according to the SDS recommendations. Typically, this involves

keeping it in a tightly sealed container in a dry, well-ventilated, and dark place at room

temperature.[6][11]

Causality: Proper inventory management prevents accidental re-ordering and ensures

traceability for every experiment. Correct storage is crucial for maintaining the compound's

stability over time.

Below is a visual representation of this workflow.
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Figure 1: Procurement & QC Workflow

Phase 1: Sourcing

Phase 2: Verification

Phase 3: Integration  

Identify Suppliers &
Request CoA/SDS

Review CoA for Purity
& Specifications

Select Supplier &
Place Order

Receive Material &
Inspect Packaging

Material Shipped

Perform Incoming QC
(e.g., NMR, LC-MS)

Compare QC Data
to CoA & Structure

PASS: Log into
Inventory System

Data Matches

FAIL: Quarantine Lot &
Contact Supplier

Discrepancy Found

Store as per SDS
Recommendations

Release for
Lab Use

Click to download full resolution via product page

Caption: A logical workflow for sourcing, verifying, and integrating a new chemical reagent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b2787572?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2787572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety, Handling, and Storage
As a hazardous chemical, proper handling of 5-Bromo-6-chloronicotinic acid is essential. The

information below is a synthesis from publicly available Safety Data Sheets.

Hazard Classification: This chemical is considered hazardous. It is classified as causing skin

irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[5]

[8][16]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety glasses with side shields or goggles, and a lab coat.[8]

[11] Work should be conducted in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust.[11]

First Aid Measures:

Skin Contact: Wash off immediately with plenty of soap and water. If irritation persists,

seek medical attention.[8][11]

Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15

minutes, removing contact lenses if present and easy to do. Seek immediate medical

attention.[8][11]

Inhalation: Remove the person to fresh air. If breathing is difficult, get medical attention.[8]

[11]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Seek medical attention.[11]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][11]

Keep away from incompatible materials such as strong oxidizing agents.

Conclusion
5-Bromo-6-chloronicotinic acid (CAS No. 29241-62-1) is a readily accessible and valuable

building block for synthetic and medicinal chemistry. A range of reputable suppliers offers this

compound in various quantities and research-grade purities. For any scientist, the integrity of
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their results begins with the quality of their starting materials. Implementing a structured

procurement and qualification workflow, including documentation review and independent

analytical verification, is a non-negotiable best practice. Adherence to the safety guidelines

outlined in the SDS is equally critical to ensure a safe laboratory environment. This guide

provides the foundational knowledge for researchers to confidently source, qualify, and safely

utilize this versatile chemical intermediate in their development programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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